{2-[6-(1,3-Dioxo-1H,3H-benzo[de]isoquinolin-2-yl)-hexanoylamino]-thiazol-4-yl}-acetic acid ethyl ester

• IUPAC Name: ethyl 2-[2-[6-(1,3-dioxobenzo[de]isoquinolin-2-yl)hexanoylamino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C25H25N3O5S/c1-2-33-21(30)14-17-15-34-25(26-17)27-20(29)12-4-3-5-13-28-23(31)18-10-6-8-16-9-7-11-19(22(16)18)24(28)32/h6-11,15H,2-5,12-14H2,1H3,(H,26,27,29)
• InChI Key: ILEOMNCNQDNIJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)CCCCCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C25H25N3O5S
• Molecular Weight: 479.5 g/mol

Description

The compound {2-[6-(1,3-Dioxo-1H,3H-benzo[de]isoquinolin-2-yl)-hexanoylamino]-thiazol-4-yl}-acetic acid ethyl ester is a chemical compound with a complex structure. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Synthesis Analysis

New derivatives of the benzo [de]isoquinoline-1,3-dione system containing an amino group were synthesized by the reaction of 2-benzyl-6-bromobenzo [de]isoquinoline-1,3-dione with ethylenediamine and hydrazine. Further functionalization of the free amino groups leads to imines, amines, thioureas, and hydrazones.

Molecular Structure Analysis

The molecular structure of a similar compound, methyl 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)acetate, has been studied. The compound has a monoclinic crystal structure with a molecular weight of 269.259.

Chemical Reactions Analysis

The reaction of aromatic aldehydes and 2-hydroxymethylenebenzo [b]thiophen-3-one with the amine gave a series of imines and also the derivative. The reactions are accompanied by disappearance of the signal for the NH2 group protons in the 1H NMR spectra and by the appearance of signals for additional aromatic and CH protons.

Scientific Research Applications

Other Applications

Beyond the mentioned fields, this compound’s diverse structure invites exploration in various areas, including materials science, organic synthesis, and chemical biology. Researchers may discover unexpected applications based on its unique properties.

Crystal structure of methyl 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)acetateRecent advances in synthesis of 2-pyridonesSynthesis of Novel 2-(Pyridin-2-yl)nicotinate DerivativesBiological potential of indole derivatives

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the search results, a similar compound, Scriptaid, is known to act as a histone deacetylase (HDAC) inhibitor. HDAC inhibitors are a class of compounds that interfere with the function of histone deacetylase, and are often used in cancer treatment.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future directions of this compound could involve further studies on its properties and potential applications. As it’s part of a collection of rare and unique chemicals, it could be of interest to researchers in various fields.